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Compound of Interest

Compound Name: Ametoctradin

Cat. No.: B1667028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ametoctradin is a fungicide belonging to the triazolopyrimidine class, effective against

Oomycete pathogens in various crops.[1] It functions by inhibiting mitochondrial respiration at

the bc1 complex (Complex III), thereby disrupting the energy supply of the fungus.[1][2][3]

Monitoring its residue levels in plant tissues is crucial for ensuring food safety and for research

and development purposes. This document provides a detailed protocol for the analysis of

ametoctradin residues in plant matrices using High-Performance Liquid Chromatography

(HPLC) with UV detection.

Mode of Action of Ametoctradin
Ametoctradin's fungicidal activity stems from its ability to block the electron transport chain in

the mitochondria of Oomycete pathogens. Specifically, it binds to the Qo site of the cytochrome

bc1 complex (Complex III), which prevents the transfer of electrons and halts ATP synthesis,

ultimately leading to fungal cell death.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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